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Compound of Interest

Compound Name: Furaptra

Cat. No.: B055009

This document provides immediate safety, handling, and disposal protocols for Furaptra, also
known as mag-fura-2, to ensure the safety of researchers, scientists, and drug development
professionals. Furaptra is a fluorescent indicator used for measuring magnesium and high,
transient calcium concentrations.[1][2][3][4][5][6][7] It is available in various forms, including
tetrasodium salt, tetrapotassium salt, and acetoxymethyl (AM) ester.[1][2][8][9][10] While the
salt forms are generally not classified as hazardous, the AM ester may present irritation risks.
[8][9] Adherence to standard laboratory safety practices is crucial.

Hazard Identification and Classification

The hazard classification for Furaptra varies by its form. The salt forms (tetrasodium and
tetrapotassium) are generally not classified as hazardous under Regulation (EC) No 1272/2008
[CLP].[8] However, the AM ester may be harmful if inhaled, swallowed, or absorbed through the
skin and can cause eye and skin irritation.[9] The toxicity of the tetrapotassium salt is currently
unknown.[4]

Hazard Summary Table:
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HMIS Health
Hazard

Form

NFPA Health
Hazard

GHSICLP

Classification

Potential
Hazards

Furaptra, 4Na+

0[8]

(tetrasodium salt)

0[8]

None[8]

Avoid direct
contact and

inhalation.[8]

Furaptra, AM
0[9]
ester

0[¢]

None[9]

May be harmful if
inhaled,
swallowed, or
absorbed
through the skin.
May cause
respiratory tract,
skin, and eye

irritation.[9]

Furaptra, 4K+
(tetrapotassium Not specified

salt)

Not specified

Not specified

Toxicity
unknown. Avoid
prolonged or
repeated

exposure.[4]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling all forms of Furaptra.

Recommended Personal Protective Equipment:
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Body Part Equipment Specification

Nitrile gloves are a suitable

option. Always inspect gloves
Hands Chemical-resistant gloves for integrity before use and use

proper removal techniques to

avoid skin contact.[8]

Must have side shields and
Eyes Safety glasses conform to EN166 (EU) or
NIOSH (US) standards.[8]

Use respirators and
components tested and
approved under appropriate

government standards such as

Respiratory Respirator
NIOSH (US) or CEN (EU).[8]
This is particularly important
when handling the powder
form to avoid inhalation.
Standard lab coat to protect
Body Laboratory coat

skin and clothing.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a standardized workflow minimizes risks during the handling of Furaptra.

Experimental Workflow for Handling Furaptra:
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Furaptra Handling Workflow

Preparation

1. Conduct Pre-Use Risk Assessment

l

2. Don Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

i

G. Prepare a Clean, Well-Ventilated Workspaca

Proceed to handling

Handling & Experimentation
4. Carefully Weigh Solid Furaptra
(Avoid generating dust)

l

5. Dissolve in Appropriate Solvent
(Water for salts, DMSO for AM ester)

'

6. Perform Experimental Procedures

Experiment complete

Cleanup & Disposal

(7. Decontaminate Work Surfaces]

8. Dispose of Waste
(Consult local regulations)

'

G. Doff PPE and Wash Hands Thoroughla

Furaptra Disposal Workflow

Waste Generated
(Unused Furaptra, Contaminated Labware)

1. Collect Waste in a Labeled,
Sealed Container

y

(2. Identify as Chemical Waste

3. Consult Institutional and
Local Disposal Regulations

4. Arrange for Professional
Waste Disposal Service

y

(5. Document DisposaD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Furaptra (mag-fura-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055009#personal-protective-equipment-for-handling-
furaptra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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